Cas no 2172097-40-2 (5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride)

• Product Name: 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride
• CAS No: 2172097-40-2
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5193987
• PubChem ID: 132398815
• Update Time: 2025-06-26

5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1h,2h,3h,9h,9ah-benzo[b]pyrrolizine hydrochloride
• 5-Fluoro-2,3,9,9a-tetrahydro-1H-pyrrolo[1,2-a]indole hydrochloride
• starbld0044119
• 8-fluoro-2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]indole;hydrochloride
• 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride

• Inchi： 1S/C11H12FN.ClH/c12-10-5-1-3-8-7-9-4-2-6-13(9)11(8)10;/h1,3,5,9H,2,4,6-7H2;1H
• InChI Key： DVKDPJFGVOMKGV-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1N1CCCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 206
• Topological Polar Surface Area: 3.2

Additional information on 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride

5-Fluoro-1H,2H,3H,9H,9aH-Benzobpyrrolizine Hydrochloride: A Novel Compound with Promising Potential in Medicinal Chemistry

5-Fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride (CAS No. 2172097-40-2) is a recently synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzobpyrrolizines, which are known for their diverse biological activities and structural complexity. The introduction of a fluorine atom at the 5-position further enhances its pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride is characterized by a complex polycyclic system with a unique arrangement of heteroatoms and functional groups. The presence of the fluorine atom at the 5-position introduces significant electronic and steric effects, which can influence the compound's interactions with biological targets. Fluorination is a common strategy in drug design to improve metabolic stability, enhance binding affinity, and modulate pharmacokinetic properties.

Recent studies have highlighted the potential of 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride in various therapeutic areas. One notable area of research is its antitumor activity. In vitro studies have shown that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, suggesting its potential as a novel anticancer agent.

In addition to its antitumor properties, 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can effectively protect neurons from oxidative stress and neuroinflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways and reduce oxidative damage.

The pharmacokinetic profile of 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride has been extensively studied to optimize its therapeutic potential. In animal models, this compound exhibits favorable absorption and distribution characteristics, with good bioavailability and a prolonged half-life. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency. Furthermore, the compound has shown low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

The synthetic route for 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride involves a multi-step process that includes the formation of key intermediates through selective functional group manipulations. The introduction of the fluorine atom at the 5-position requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic responses. Ongoing studies aim to explore its therapeutic potential in specific disease indications such as cancer and neurodegenerative disorders.

In conclusion, 5-fluoro-1H,2H,3H,9H,9aH-benzobpyrrolizine hydrochloride (CAS No. 2172097-40-2) represents a promising new addition to the arsenal of compounds being developed for various therapeutic applications. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials and preclinical studies, it is expected that this compound will continue to generate significant interest in the scientific community.